N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-6-(trifluoromethyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule. It contains a benzo[b]thiophen-3-yl group, which is a type of aromatic compound that includes a thiophene (a five-membered ring with four carbon atoms and one sulfur atom) fused to a benzene ring . The compound also has a trifluoromethyl group (-CF3), which is a functional group in organic chemistry consisting of three fluorine atoms attached to a carbon atom .
Chemical Reactions Analysis
The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Benzo[b]thiophenes can undergo various reactions, such as Friedel-Crafts acylation . Trifluoromethyl groups can also participate in various reactions, often influencing the reactivity of the compound due to the electron-withdrawing nature of the fluorine atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of the aromatic benzo[b]thiophen-3-yl group and the trifluoromethyl group could impact the compound’s polarity, solubility, and stability .Scientific Research Applications
Therapeutic Applications
Thiophene and its substituted derivatives, such as the compound , are known to possess a wide range of therapeutic properties . They have diverse applications in medicinal chemistry and material science, attracting great interest in industry as well as academia . They have been reported to be effective drugs in the current disease scenario .
Anti-Inflammatory Properties
These compounds have been reported to have anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation.
Anti-Psychotic Properties
The compound could potentially be used in the treatment of various psychiatric disorders due to its anti-psychotic properties .
Anti-Arrhythmic Properties
The anti-arrhythmic properties of these compounds could make them useful in the treatment of certain heart conditions .
Anti-Anxiety Properties
These compounds have been reported to have anti-anxiety properties , which could make them useful in the treatment of anxiety disorders.
Anti-Fungal Properties
The anti-fungal properties of these compounds could make them useful in the treatment of various fungal infections .
Use in Organic Light-Emitting Diodes (OLEDs)
Tris(2-(benzo[b]thiophen-2-yl)pyridineiridium, a compound similar to the one , is an efficient red phosphorescent emitter (PHOLED). It is commonly used in organic light-emitting diodes and polymer solar cells as a dopant .
Use in Barometric Pressure Probes
Due to its sensitivity to oxygen, this compound is used in barometric pressure probes .
Mechanism of Action
The mechanism of action would depend on the specific application of the compound. For instance, if used in a biological context, it would depend on the compound’s interactions with biological molecules. If used in a materials science context, it could depend on the compound’s electronic properties .
Future Directions
properties
IUPAC Name |
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-6-(trifluoromethyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N2O2S/c18-17(19,20)15-6-5-10(7-21-15)16(24)22-8-13(23)12-9-25-14-4-2-1-3-11(12)14/h1-7,9,13,23H,8H2,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLWPRUHSSOGZBX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CS2)C(CNC(=O)C3=CN=C(C=C3)C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.